Halogen substitution as an efficient tool to increase the near-infrared photoluminescence intensity of erbium(iii) quinolinates in non-deuterated DMSO†

Physical Chemistry Chemical Physics Pub Date: 2003-06-03 DOI: 10.1039/B304491B

Abstract

Substitution of the hydrogen atoms in the 5- and 7-positions of the quinoline moiety by halogen atoms (Cl and Br) increases the near-infrared (NIR) photoluminescence intensity of the trivalent erbium ion by 30%.

Recommended Literature